Cas no 60710-79-4 (5-Fluoro-2-propylaniline)

• Product Name: 5-Fluoro-2-propylaniline
• CAS No: 60710-79-4
• MF: C₉H₁₂FN
• MW: 153.196685791016
• CID: 2834932
• PubChem ID: 21412844
• Update Time: 2025-04-21

5-Fluoro-2-propylaniline Chemical and Physical Properties

Names and Identifiers

• ZJHKDOJGIKJQDL-UHFFFAOYSA-N
• SCHEMBL11700050
• 5-Fluoro-2-propylaniline
• 2-Propyl-5-fluoroaniline
• DTXSID20613378
• 60710-79-4

• Inchi： 1S/C9H12FN/c1-2-3-7-4-5-8(10)6-9(7)11/h4-6H,2-3,11H2,1H3
• InChI Key： ZJHKDOJGIKJQDL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N)CCC

Computed Properties

• Exact Mass: 153.095377549Da
• Monoisotopic Mass: 153.095377549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų